Ethyl 4-(2-((4-(ethoxycarbonyl)phenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate
Description
Ethyl 4-(2-((4-(ethoxycarbonyl)phenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C25H25N3O7 and its molecular weight is 479.489. The purity is usually 95%.
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Scientific Research Applications
Regioselective Synthesis of Pyrazole-5-carboxylates
Another research area involves the regioselective synthesis of pyrazole-5-carboxylates. Ashton and Doss (1993) described a study where ethyl 2,4-dioxooctanoate was selectively protected and reacted with phenylhydrazine hydrochloride, leading to the formation of ethyl 3-butyl-1-phenyl-1H-pyrazole-5-carboxylate. This study demonstrated a complete reversal of regioselectivity observed in similar reactions, providing insights into the structural and regiochemical properties of these compounds (Ashton & Doss, 1993).
Application in Schiff and Mannich Base Synthesis
The compound is also used in the synthesis of Schiff and Mannich bases. Bekircan and Bektaş (2008) reported the preparation of ethyl imidate hydrochlorides from substituted benzyl cyanides and ethanol, followed by the synthesis of ethoxycarbonylhydrazones. These compounds were then used to create Schiff bases and N-Mannich bases, demonstrating the versatility of this compound in organic synthesis (Bekircan & Bektaş, 2008).
Radicalic Ethoxycarbonylation in Pyridazine Synthesis
Heinisch and Lötsch (1985) explored the reactivity of pyridazines towards ethoxycarbonylradical, highlighting the use of homolytic substitution for synthesizing pyridazine carboxylic acid esters. This study provides an example of how ethoxycarbonyl groups can be utilized in the synthesis of complex organic compounds (Heinisch & Lötsch, 1985).
properties
IUPAC Name |
ethyl 4-[2-(4-ethoxycarbonylanilino)-2-oxoethoxy]-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate |
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| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C25H25N3O7/c1-4-33-24(31)17-8-10-18(11-9-17)26-21(29)15-35-20-14-22(30)28(19-12-6-16(3)7-13-19)27-23(20)25(32)34-5-2/h6-14H,4-5,15H2,1-3H3,(H,26,29) |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
PLNICNLOLSLFBM-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC(=O)N(N=C2C(=O)OCC)C3=CC=C(C=C3)C |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C25H25N3O7 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.5 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(2-((4-(ethoxycarbonyl)phenyl)amino)-2-oxoethoxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate | |
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